Cas no 1109791-90-3 (3-Bromo-4-methoxyphenylboronic acid)

• Product Name: 3-Bromo-4-methoxyphenylboronic acid
• CAS No: 1109791-90-3
• MF: C₇H₈BBrO₃
• MW: 230.851621627808
• MDL: MFCD22491247
• CID: 4680240
• Update Time: 2025-05-23

3-Bromo-4-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methoxyphenylboronic acid
• (3-Bromo-4-methoxyphenyl)boronic acid
• 3-Bromo-4-methoxyphenylboronic acid

• MDL： MFCD22491247
• Inchi： 1S/C7H8BBrO3/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,1H3
• InChI Key： LTFQTEKWUJUYEN-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 49.7

Additional information on 3-Bromo-4-methoxyphenylboronic acid

3-Bromo-4-Methoxyphenylboronic Acid: A Comprehensive Overview

3-Bromo-4-methoxyphenylboronic acid, with the CAS number 1109791-90-3, is a versatile compound that has garnered significant attention in the fields of organic synthesis, drug discovery, and materials science. This compound is a derivative of phenylboronic acid, featuring a bromine atom at the 3-position and a methoxy group at the 4-position on the aromatic ring. Its unique structure endows it with reactivity that makes it a valuable building block in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The synthesis of 3-bromo-4-methoxyphenylboronic acid typically involves multi-step processes, often starting from bromobenzene derivatives or through directed metallation strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have explored the use of palladium catalysts to facilitate the coupling reactions, which has significantly improved the yield and quality of this compound.

In terms of applications, 3-bromo-4-methoxyphenylboronic acid is widely used in the construction of biaryl compounds, which are critical intermediates in pharmaceuticals and agrochemicals. Its ability to undergo cross-coupling reactions with aryl halides has made it indispensable in the synthesis of complex molecules with high structural diversity. For example, it has been employed in the development of novel kinase inhibitors and GPCR modulators, showcasing its potential in drug discovery.

Recent studies have also highlighted the role of 3-bromo-4-methoxyphenylboronic acid in materials science, particularly in the synthesis of organic semiconductors and optoelectronic materials. By incorporating this compound into conjugated systems, researchers have achieved enhanced charge transport properties and improved device performance in organic light-emitting diodes (OLEDs) and solar cells.

The structural versatility of 3-bromo-4-methoxyphenylboronic acid is further exemplified by its use in click chemistry and other modular assembly strategies. These approaches allow for rapid prototyping of new compounds, accelerating the discovery process in both academia and industry. Moreover, its compatibility with various functional groups makes it a preferred choice for constructing libraries of compounds for high-throughput screening.

In conclusion, 3-bromo-4-methoxyphenylboronic acid, CAS number 1109791-90-3, stands as a pivotal compound in modern chemical research. Its applications span across multiple disciplines, driven by continuous advancements in synthetic methodologies and its inherent reactivity. As research progresses, this compound is expected to play an even more prominent role in developing innovative solutions across diverse fields.